Cas no 4186-52-1 (2,4-diiodo-6-methylphenol)

• Product Name: 2,4-diiodo-6-methylphenol
• CAS No: 4186-52-1
• MF: C₇H₆I₂O
• MW: 359.930886745453
• CID: 1516433
• PubChem ID: 220313
• Update Time: 2025-04-21

2,4-diiodo-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2,4-diiodo-6-methylphenol
• AC1Q4PEL
• 3.5-Dijod-2-hydroxy-toluol
• 2,4-diiodo-6-methyl-phenol
• 4,6-Diiodo-o-cresol
• o-Cresol,6-diiodo-
• eso-Dijod-o-kresol
• 2,4-Dijod-6-methyl-phenol
• o-Cresol, 4,6-diiodo-
• NSC2895
• AC1L58LX
• SureCN7873607
• 4,6-diiodo-2-methyl-phenol
• 4,6-DIIDOPHENOL
• AC1Q4PEL; 3.5-Dijod-2-hydroxy-toluol; 2,4-diiodo-6-methyl-phenol; 4,6-Diiodo-o-cresol; o-Cresol,6-diiodo-; eso-Dijod-o-kresol; 2,4-Dijod-6-methyl-phenol; o-Cresol, 4,6-diiodo-; NSC2895; AC1L58LX; SureCN7873607; 4,6-diiodo-2-methyl-phenol; 4,6-DIIDOPHENOL;
• DTXSID50277568
• 4186-52-1
• 4,6-diiodo-2-methylphenol
• NSC-2895
• SCHEMBL7873607
• Phenol, 2,4-diiodo-6-methyl-
• Phenol,4-diiodo-6-methyl-
• NSC 2895
• GO81755000
• NIOSH/GO8175500

• Inchi： 1S/C7H6I2O/c1-4-2-5(8)3-6(9)7(4)10/h2-3,10H,1H3
• InChI Key： YLISSBPKELPEOY-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C)=C1O)I

Computed Properties

• Exact Mass: 359.84988
• Monoisotopic Mass: 359.85081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 2.90980